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Compound of Interest

Compound Name:
5-Bromo-2-hydroxy-6-

methylnicotinic acid

Cat. No.: B1342473 Get Quote

An In-depth Technical Guide to the Molecular Weight of 5-Bromo-2-hydroxy-6-
methylnicotinic Acid

This technical guide provides a comprehensive overview of the molecular weight of 5-Bromo-
2-hydroxy-6-methylnicotinic acid, a compound of interest to researchers, scientists, and

professionals in the field of drug development. This document details the elemental

composition, a hypothetical experimental protocol for molecular weight determination, and a

visual representation of the experimental workflow.

Molecular Weight Determination
The molecular weight of a compound is a fundamental physical property, crucial for substance

identification, quantification, and for stoichiometric calculations in chemical reactions. It is

determined by the sum of the atomic weights of its constituent atoms.

Molecular Formula
The chemical structure of 5-Bromo-2-hydroxy-6-methylnicotinic acid dictates its molecular

formula. The name denotes a nicotinic acid (pyridine-3-carboxylic acid) backbone with specific

substitutions: a bromine atom at the 5th position, a hydroxyl group at the 2nd position, and a

methyl group at the 6th position. Based on this structure, the molecular formula is determined

to be C₇H₆BrNO₃.
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Elemental Composition and Molecular Weight
Calculation
The molecular weight is calculated using the molecular formula and the standard atomic

weights of each element. The standard atomic weight is the weighted average of the masses of

all stable isotopes of an element.

The table below summarizes the atomic composition and the calculated molecular weight of 5-
Bromo-2-hydroxy-6-methylnicotinic acid.

Element Symbol Count
Atomic Weight
(amu)

Total Weight
(amu)

Carbon C 7 12.011 84.077

Hydrogen H 6 1.008[1][2] 6.048

Bromine Br 1 79.904[3][4][5][6] 79.904

Nitrogen N 1 14.007[7][8][9] 14.007

Oxygen O 3
15.999[10][11]

[12]
47.997

Total 232.033

Note: Atomic weights are based on IUPAC recommendations and may vary slightly based on

the source.

Experimental Protocol: Molecular Weight
Verification by Mass Spectrometry
A hypothetical experimental protocol for the verification of the molecular weight of 5-Bromo-2-
hydroxy-6-methylnicotinic acid using Electrospray Ionization Mass Spectrometry (ESI-MS) is

outlined below. ESI-MS is a soft ionization technique suitable for the analysis of polar

molecules.

Objective
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To experimentally determine the monoisotopic mass of 5-Bromo-2-hydroxy-6-methylnicotinic
acid and confirm its molecular weight.

Materials and Reagents
5-Bromo-2-hydroxy-6-methylnicotinic acid sample

Methanol (HPLC grade)

Water (HPLC grade)

Formic acid (for mass spectrometry)

Calibrant solution (e.g., sodium trifluoroacetate cluster ions)

Instrumentation
High-resolution mass spectrometer equipped with an electrospray ionization (ESI) source

(e.g., an Orbitrap or Q-TOF mass spectrometer).

Syringe pump for direct infusion.

Sample Preparation
Prepare a 1 mg/mL stock solution of 5-Bromo-2-hydroxy-6-methylnicotinic acid in

methanol.

From the stock solution, prepare a 10 µg/mL working solution in a 50:50 methanol:water

mixture with 0.1% formic acid. The formic acid aids in the protonation of the analyte.

Mass Spectrometer Parameters
Ionization Mode: Positive Electrospray Ionization (ESI+)

Capillary Voltage: 3.5 kV

Cone Voltage: 30 V

Source Temperature: 120 °C
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Desolvation Temperature: 350 °C

Desolvation Gas Flow (Nitrogen): 600 L/hr

Mass Range: m/z 50 - 500

Acquisition Mode: Full scan, high-resolution

Procedure
Calibrate the mass spectrometer using the appropriate calibrant solution to ensure mass

accuracy.

Infuse the prepared sample solution into the ESI source at a constant flow rate of 10 µL/min

using a syringe pump.

Acquire mass spectra for a duration of 2 minutes.

Process the acquired data to identify the monoisotopic mass of the protonated molecule

[M+H]⁺.

Subtract the mass of a proton (1.007276 amu) from the measured m/z to determine the

experimental monoisotopic mass of the neutral molecule.

Compare the experimental mass with the theoretical monoisotopic mass calculated from the

molecular formula (C₇H₆⁷⁹Br¹⁴N¹O₃).

Visualization of Experimental Workflow
The following diagram illustrates the logical flow of the experimental protocol for determining

the molecular weight of 5-Bromo-2-hydroxy-6-methylnicotinic acid.
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Experimental workflow for molecular weight determination.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
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essential and advanced chemicals, empowering
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